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A comprehensive guide to the tensile testing of copper beryllium alloys in accordance with

ASTM B194, offering a comparative analysis of key alloys, detailed experimental protocols, and

a visual representation of the testing workflow. This guide is intended for researchers,

scientists, and drug development professionals requiring a thorough understanding of the

mechanical properties of these high-performance alloys.

Comparative Analysis of Copper Beryllium Alloys
Copper beryllium (CuBe) alloys are renowned for their high strength, electrical conductivity,

and resistance to corrosion. The two most prominent alloys specified under ASTM B194 are

UNS C17200 (Alloy 25) and UNS C17000 (Alloy 165). Another commonly used high-

conductivity copper beryllium alloy is C17510. The mechanical properties of these alloys are

significantly influenced by their temper, which is achieved through a combination of solution

heat treatment, cold working, and age hardening.

Below is a summary of the typical mechanical properties obtained through tensile testing as per

ASTM B194.
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Alloy
Designation
(UNS)

Temper
Tensile
Strength (ksi)

0.2% Offset
Yield Strength
(ksi)

Elongation (%)

C17200 (Alloy

25)

A (TB00) -

Solution

Annealed

60 - 88 25 - 55 20 - 45

1/4 H (TD01) -

Quarter Hard
75 - 95 60 - 80 12 - 30

1/2 H (TD02) -

Half Hard
85 - 100 75 - 95 12 - 30

AT (TF00) -

Solution

Annealed and

Age Hardened

165 - 200 130 - 175 1 - 4

HT (TH04) -

Hard and Age

Hardened

185 - 215 160 - 195 1 - 8

C17510

A (TB00) -

Solution

Annealed

35 - 55 20 - 45 20 min

AT (TF00) -

Solution

Annealed and

Age Hardened

100 - 130 80 - 100 10 min

Note: The values presented are typical ranges and may vary based on the specific

manufacturer and processing parameters.

While C17200 generally offers higher strength and hardness, C17510 is selected for

applications requiring superior electrical and thermal conductivity.[1] The choice between these

alloys is contingent on the specific demands of the application.[1]
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Experimental Protocol: Tensile Testing according to
ASTM B194
Tensile tests for copper beryllium alloys under ASTM B194 are conducted in accordance with

the procedures outlined in ASTM E8/E8M, "Standard Test Methods for Tension Testing of

Metallic Materials".[2] This standard provides a comprehensive framework for determining key

mechanical properties.

Test Specimen Preparation
Specimen Configuration: Test specimens are typically "dog-bone" shaped with a reduced

section.[3] For strip products, a 0.5-inch (12.5 mm) wide test sample with a 2-inch (50 mm)

gauge length is commonly used.[3] For thicker materials, round specimens may be

machined.

Surface Finish: The edges of the specimen should be smooth and free of burrs or nicks that

could act as stress concentrators and lead to premature failure.[3] A final machining pass

with a light cut is recommended to minimize surface stresses.[3]

Gage Marks: If an extensometer is not used, precise gage marks are placed on the

specimen within the reduced section to measure elongation after fracture.

Testing Apparatus
Universal Testing Machine (UTM): A calibrated UTM capable of applying a controlled tensile

force is used.

Grips: The grips must securely hold the specimen to ensure that the load is applied axially

without inducing bending.

Extensometer: An extensometer is attached to the specimen's gauge length to accurately

measure strain, particularly for determining the 0.2% offset yield strength.

Test Procedure
Specimen Measurement: The initial cross-sectional area of the specimen's reduced section

is precisely measured.
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Test Speed: The test is conducted at a constant strain rate, typically in the range of 0.005 to

0.2 min⁻¹.[3] The speed may be increased after the yield point has been determined.

Data Acquisition: The applied load and the corresponding elongation are continuously

recorded throughout the test.

Data Analysis
Tensile Strength: The maximum load sustained by the specimen divided by the original

cross-sectional area.

Yield Strength: The stress at which the material exhibits a specified deviation from the

proportionality of stress and strain. For copper beryllium, this is typically determined using

the 0.2% offset method.

Elongation: The percentage increase in the original gauge length after fracture.

Experimental Workflow
The following diagram illustrates the logical flow of the tensile testing process for copper
beryllium alloys as specified by ASTM B194.
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Tensile Testing Workflow according to ASTM B194/E8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.astm.org [store.astm.org]

2. zwickroell.com [zwickroell.com]

3. orangesteelindia.com [orangesteelindia.com]

To cite this document: BenchChem. ["tensile testing of copper beryllium according to ASTM
B194"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143545#tensile-testing-of-copper-beryllium-
according-to-astm-b194]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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